1-(2-(4-(4-Ethylphenyl)-1H-imidazol-2-yl)piperidin-1-yl)-2-(methylthio)propan-1-one
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Description
The compound 1-(2-(4-(4-Ethylphenyl)-1H-imidazol-2-yl)piperidin-1-yl)-2-(methylthio)propan-1-one features a hybrid structure combining a piperidine ring, a 4-ethylphenyl-substituted imidazole, and a methylthio-propanone moiety. Key structural attributes include:
- Imidazole core: Facilitates hydrogen bonding and π-π interactions.
- Piperidine ring: Enhances lipophilicity and modulates pharmacokinetics.
- 4-Ethylphenyl group: Introduces steric bulk and hydrophobic interactions.
- Methylthio-propanone: Likely influences electron distribution and metabolic stability.
Properties
Molecular Formula |
C20H27N3OS |
|---|---|
Molecular Weight |
357.5 g/mol |
IUPAC Name |
1-[2-[5-(4-ethylphenyl)-1H-imidazol-2-yl]piperidin-1-yl]-2-methylsulfanylpropan-1-one |
InChI |
InChI=1S/C20H27N3OS/c1-4-15-8-10-16(11-9-15)17-13-21-19(22-17)18-7-5-6-12-23(18)20(24)14(2)25-3/h8-11,13-14,18H,4-7,12H2,1-3H3,(H,21,22) |
InChI Key |
UBTWKXLZHUPCRE-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CN=C(N2)C3CCCCN3C(=O)C(C)SC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues with Shared Moieties
A. Imidazole-Piperidine Hybrids
Key Insights :
- The target compound’s methylthio group distinguishes it from F-909, which has a triazole and fluorophenyl group. This substitution may enhance metabolic stability compared to F-909’s polar triazole .
B. Ethylphenyl-Ketone Derivatives
Key Insights :
- The target’s methylthio group replaces 4-EEC’s ethylamino group, likely reducing polarity and altering receptor binding .
- Compared to the metabolite in , the target’s imidazole may confer higher selectivity for enzymes or receptors.
C. Methylthio-Containing Compounds
Key Insights :
- The methylthio group in the target and may enhance electron deficiency, improving binding to kinase ATP pockets.
Physicochemical and Pharmacokinetic Comparisons
Key Trends :
- The target’s higher TPSA compared to 4-EEC suggests better solubility but reduced blood-brain barrier penetration.
- Its logP aligns with CNS-active compounds but is lower than 4-EEC, indicating moderated lipophilicity.
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